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Compound of Interest

Compound Name: 4-Methylcinnamic Acid

Cat. No.: B153656 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of 4-Methylcinnamic Acid,

including detailed operational and disposal plans to ensure a safe laboratory environment.

Chemical Profile:

Property Value

Chemical Name 4-Methylcinnamic Acid

CAS Number 1866-39-3

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

Appearance White to off-white crystalline powder[1]

Hazards
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation[2][3][4]

I. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Methylcinnamic
Acid to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2][3]

Protects against dust particles

and potential splashes that can

cause serious eye irritation.[2]

[3][4]

Hand Protection Protective gloves.[3][5]
Prevents skin contact which

can cause irritation.[2][3][4][6]

Respiratory Protection

Dust mask type N95 (US) or a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

Necessary to avoid inhalation

of dust, which may cause

respiratory irritation.[2][3][4][6]

Body Protection
Protective clothing to prevent

skin exposure.[3][5]

Minimizes the risk of skin

contact with the chemical.

II. Operational Plan: Step-by-Step Handling
Procedure
A systematic approach to handling 4-Methylcinnamic Acid is crucial for maintaining a safe

laboratory environment.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2][3]

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[2][3]

Before handling, wash hands thoroughly.[2][6]

Put on all required personal protective equipment as detailed in the table above.
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2. Handling:

Avoid the formation of dust during handling.[2][3][6]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2][3][6]

Avoid contact with eyes, skin, and clothing.[2][3][7]

Weigh and transfer the chemical carefully to prevent spillage.

Keep the container tightly closed when not in use.[2][3][5]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][2][3][5]

Keep containers tightly closed.[2][3][5]

Store away from incompatible materials such as strong oxidizing agents.[1][2][3][5]

The ideal storage temperature is between 2-8°C for long-term stability.[1][8]

III. Disposal Plan
Proper disposal of 4-Methylcinnamic Acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of contents and container to an approved waste disposal plant.[2][3]

Do not let the product enter drains.[6]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Contaminated Packaging:

Empty containers should be disposed of in the same manner as the chemical waste.
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Do not reuse empty containers.

IV. Emergency Procedures
In the event of an accidental exposure or spill, follow these first-aid measures immediately.

Exposure Route First-Aid Measure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention.

[2][3][6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[2][3][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[2][3][6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Get medical attention.[2][3][6]

V. Handling Workflow
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Workflow for Handling 4-Methylcinnamic Acid

Preparation

Handling

Storage Disposal

Verify Eyewash & Safety Shower Accessibility

Ensure Proper Ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Minimize Dust Formation

Proceed to Handling

Avoid Inhalation & Contact

Keep Container Closed

Store in Cool, Dry, Well-Ventilated Area

After Use

Dispose of Waste per Regulations

For Disposal

Segregate from Incompatible Materials Handle Contaminated Packaging as Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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